Cas no 449781-73-1 (N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide)

• Product Name: N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide
• CAS No: 449781-73-1
• MF: C₁₉H₁₅ClN₂O₃
• MW: 354.787003755569
• CID: 5436943
• PubChem ID: 54687742
• Update Time: 2025-05-20

N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS021732389
• 1-allyl-N-(4-chlorophenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide
• 449781-73-1
• Oprea1_618106
• SR-01000917988-1
• HMS3515O09
• N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide
• N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-prop-2-enylquinoline-3-carboxamide
• F3222-1486
• SR-01000917988
• BRD-K35265073-001-01-3
• Oprea1_514960

• Inchi： 1S/C19H15ClN2O3/c1-2-11-22-15-6-4-3-5-14(15)17(23)16(19(22)25)18(24)21-13-9-7-12(20)8-10-13/h2-10,23H,1,11H2,(H,21,24)
• InChI Key： ZKVBYIUCONWADJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1C(N(CC=C)C2C=CC=CC=2C=1O)=O)=O

Computed Properties

• Exact Mass: 354.0771200g/mol
• Monoisotopic Mass: 354.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.6Ų

Additional information on N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide

Comprehensive Overview of N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide (CAS No. 449781-73-1)

The compound N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide (CAS No. 449781-73-1) is a quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4-chlorophenyl group and a prop-2-en-1-yl side chain, makes it a subject of interest for scientists exploring small molecule inhibitors and enzyme modulation. This compound is often discussed in the context of drug discovery and medicinal chemistry, particularly for its role in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide has surged due to their applications in cancer research and inflammatory disease studies. Researchers are particularly interested in its structure-activity relationship (SAR), which helps optimize its efficacy. The compound’s hydroxy and oxo functional groups contribute to its hydrogen bonding capabilities, a critical factor in molecular docking simulations.

One of the trending topics in chemical synthesis is the development of green chemistry approaches for producing such compounds. N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide can be synthesized using catalyzed reactions, reducing waste and improving yield. This aligns with the growing emphasis on sustainable pharmaceuticals, a hot topic among environmentally conscious researchers and industries.

From a bioavailability perspective, this compound’s lipophilicity and solubility are key parameters under investigation. Its carboxamide moiety enhances its potential as a drug candidate, particularly in oral administration studies. Recent in vitro experiments suggest promising interactions with protein targets, sparking discussions about its role in personalized medicine.

The analytical characterization of CAS No. 449781-73-1 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound’s purity and stability, which are critical for preclinical trials. Additionally, its thermal stability and crystallinity are often evaluated to determine its suitability for formulation development.

In the realm of computational chemistry, N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide is frequently modeled to predict its binding affinity with various receptors. This aligns with the increasing use of AI-driven drug design, a topic dominating scientific forums and research publications. Such applications highlight the compound’s relevance in modern high-throughput screening platforms.

For industrial-scale production, optimizing the synthesis of CAS No. 449781-73-1 remains a challenge. However, advancements in flow chemistry and continuous manufacturing offer solutions to improve scalability. These innovations are part of broader efforts to streamline pharmaceutical supply chains, a priority for global health initiatives.

In summary, N-(4-chlorophenyl)-4-hydroxy-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide represents a versatile compound with multifaceted applications. Its study bridges organic chemistry, pharmacology, and materials science, making it a valuable subject for ongoing and future research endeavors.